Cas no 2228993-49-3 (2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline)

• Product Name: 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline
• CAS No: 2228993-49-3
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 5791503
• PubChem ID: 165688657
• Update Time: 2025-06-14

2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline
• 2228993-49-3
• EN300-1969498

• Inchi： 1S/C11H15F3N2/c1-16(2)9-6-4-3-5-8(9)7-10(15)11(12,13)14/h3-6,10H,7,15H2,1-2H3
• InChI Key： RSJQJXGNJHFTAW-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1N(C)C)N)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline

Comprehensive Overview of 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline (CAS No. 2228993-49-3)

2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline (CAS No. 2228993-49-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and dimethylaniline moieties, offers a versatile scaffold for the development of novel pharmaceuticals and functional materials. Its molecular structure, which includes an amino group and a trifluoropropyl chain, makes it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline stems from their enhanced metabolic stability, bioavailability, and lipophilicity. These properties are particularly relevant in drug discovery, where fluorination is a common strategy to improve the pharmacokinetic profiles of potential therapeutics. Researchers are increasingly exploring this compound for its potential applications in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier.

In the agrochemical sector, 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline is being investigated as a precursor for the synthesis of advanced pesticides and herbicides. The trifluoromethyl group is known to enhance the biological activity of agrochemicals, making this compound a promising candidate for next-generation crop protection solutions. Recent studies have highlighted its role in developing environmentally friendly alternatives to traditional agrochemicals, aligning with the global push for sustainable agriculture.

From a material science perspective, this compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The dimethylaniline moiety contributes to its electron-donating capabilities, which are essential for designing efficient organic light-emitting diodes (OLEDs) and solar cells. As the demand for renewable energy solutions grows, 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline could play a pivotal role in advancing green technology.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods are often discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

Another hot topic is the safety and handling of 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory bodies such as the EPA and REACH have provided guidelines for its safe use, ensuring compliance with environmental and health standards.

The compound's CAS No. 2228993-49-3 is often used as a unique identifier in chemical databases and regulatory documents. Researchers and manufacturers rely on this number to access critical data, such as physicochemical properties, toxicity profiles, and patent information. This underscores the importance of accurate documentation and transparency in the chemical industry.

In conclusion, 2-(2-amino-3,3,3-trifluoropropyl)-N,N-dimethylaniline (CAS No. 2228993-49-3) is a multifaceted compound with broad applications across diverse industries. Its unique structural features and functional groups make it a valuable asset in drug discovery, agrochemical innovation, and material science. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and industrial advancements.